N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C25H19N3O4S/c1-33(30,31)23-14-13-20(27-28-23)16-7-6-8-17(15-16)26-25(29)24-18-9-2-4-11-21(18)32-22-12-5-3-10-19(22)24/h2-15,24H,1H3,(H,26,29)
• InChI Key: XMYVPWYDLRPMTA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C25H19N3O4S
• Molecular Weight: 457.5 g/mol

Description

N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-9H-xanthene-9-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as XNT or XnTx and is a xanthene derivative. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair and maintenance.

Scientific Research Applications

Pyridazine Derivatives and Their Antimicrobial Activity

A study by El-Mariah, Hosny, and Deeb (2006) elaborates on the synthesis of certain pyridazine derivatives, including a compound similar in structure to N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-9H-xanthene-9-carboxamide. These derivatives showed antimicrobial activity, indicating the potential of such compounds in medical research for antimicrobial applications (El-Mariah, Hosny, & Deeb, 2006).

Chemical Properties and Reactivity

Efficient Synthesis of 9H-xanthen-9-yl Derivatives

Research by Eshghi et al. (2012) demonstrates an efficient method for synthesizing 9H-xanthen-9-yl derivatives using a direct substitution method. This study could offer insights into the chemical properties and reactivity of compounds structurally similar to N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-9H-xanthene-9-carboxamide (Eshghi, Bakavoli, Abedini-Torghabeh, & Rahimizadeh, 2012).

Synthesis and Structure-Activity Relationship

Heterocyclic Synthesis with Thiophene-2-Carboxamide

Ahmed (2007) discusses the synthesis of novel antibiotic and antibacterial drugs using heterocyclic synthesis, indicating the broader applicability of these compounds in drug discovery and pharmaceutical research. This study might provide a framework for understanding the applications of compounds like N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-9H-xanthene-9-carboxamide in the context of pharmaceutical synthesis (Ahmed, 2007).

Synthesis and Material Science Applications

Synthesis and Properties of Novel Aromatic Polyamides with Xanthene Cardo Groups

Sheng et al. (2009) prepared two novel monomers that show the versatility of xanthene derivatives in material science, especially in the synthesis of high-performance polymers. The research might shed light on the industrial applications of structurally similar compounds like N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-9H-xanthene-9-carboxamide in creating materials with desirable thermal and mechanical properties (Sheng, Ma, Jiang, Huang, & Song, 2009).